3-(1-(3,4-Difluorophenyl)cyclohexyl)propanoic acid

• Molecular Formula: C15H18F2O2
• Molecular Weight: 268.30 g/mol
• IUPAC Name: 3-[1-(3,4-difluorophenyl)cyclohexyl]propanoic acid
• InChI: InChI=1S/C15H18F2O2/c16-12-5-4-11(10-13(12)17)15(9-6-14(18)19)7-2-1-3-8-15/h4-5,10H,1-3,6-9H2,(H,18,19)
• InChI Key: XXGSBRDPGIOZSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CCC(=O)O)C2=CC(=C(C=C2)F)F

Description

3-(1-(3,4-Difluorophenyl)cyclohexyl)propanoic acid is a useful research compound. Its molecular formula is C15H18F2O2 and its molecular weight is 268.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(1-(3,4-difluorophenyl)cyclohexyl)propanoate (Int. 3-D, 540 mg, 1.822 mmol) in MeOH (15 mL) was added 1N NaOH (3.64 mL, 3.64 mmol), and the mixture was stirred at room temperature for 20 hrs. Since the reaction was not complete on TLC, an additional 1.82 mL of 1N NaOH was added, and it was continued to stir for 3 hrs. TLC showed that the reaction was complete. Next, the reaction mixture was acidified with the addition of 6 mL of 1N HCl, and the product was extracted with EtOAc. The extract was washed with water and brine, dried over Na2SO4, and evaporated to give 3-(1-(3,4-difluorophenyl)cyclohexyl)propanoic acid (Int. 3, 489 mg, 1.822 mmol, 100% yield) as a white solid.